Cas no 2680884-57-3 (benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate)

• Product Name: benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate
• CAS No: 2680884-57-3
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5635987
• PubChem ID: 165925419
• Update Time: 2025-10-31

benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294123
• 2680884-57-3
• benzyl N-{4-cyano-5H,6H,7H,8H,9H-cyclohepta[c]pyridin-3-yl}carbamate
• benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate

• Inchi： 1S/C19H19N3O2/c20-11-17-16-10-6-2-5-9-15(16)12-21-18(17)22-19(23)24-13-14-7-3-1-4-8-14/h1,3-4,7-8,12H,2,5-6,9-10,13H2,(H,21,22,23)
• InChI Key： VAXGFIHBSPZIMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C#N)C2=C(C=N1)CCCCC2)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate

Introduction to Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate (CAS No. 2680884-57-3)

Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2680884-57-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a benzyl group and a cycloheptacpyridine core in its molecular structure suggests potential interactions with biological targets, making it a subject of interest for medicinal chemists.

The cycloheptacpyridine scaffold is particularly noteworthy as it introduces a seven-membered heterocyclic ring system fused with a pyridine moiety. This structural motif is known to be prevalent in various bioactive molecules and has been explored for its ability to modulate biological pathways. The incorporation of a cyano group at the 4-position of the cycloheptacpyridine ring adds an additional layer of complexity, potentially influencing the compound's electronic properties and reactivity. Such features make Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate a compelling candidate for further structural optimization and biological evaluation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The cycloheptacpyridine scaffold has been particularly studied for its role in modulating various biological processes, including enzyme inhibition and receptor binding. The carbamate functional group at the 3-position of the cycloheptacpyridine ring further enhances the compound's potential by providing a site for interaction with biological targets. This combination of structural features makes Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate an intriguing molecule for further investigation.

One of the most exciting aspects of this compound is its potential application in the development of new pharmaceutical agents. The benzyl group is often used in medicinal chemistry due to its ability to enhance solubility and bioavailability. Additionally, the cyano group can serve as a handle for further chemical modifications, allowing for the creation of derivatives with enhanced biological activity. These features make Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate a versatile starting point for drug discovery efforts.

Recent studies have begun to explore the pharmacological properties of compounds containing the cycloheptacpyridine scaffold. These studies have shown that such molecules can exhibit a range of biological activities, including anti-inflammatory and anticancer effects. The presence of the cyano group in Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate may contribute to these effects by influencing the compound's interaction with biological targets. Further research is needed to fully elucidate these interactions and determine the compound's potential therapeutic applications.

The synthesis of Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to construct the complex cycloheptacpyridine core with precision. This level of synthetic sophistication is crucial for producing compounds that are suitable for further biological evaluation.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with specific targets. Benzyl N-{4-cyano-5H,6H,7H,8H,9H-cycloheptacpyridin-3-yl}carbamate exemplifies this trend by combining structural features that are known to be important for biological activity. Its unique combination of a benzyl group and a cyano-substituted cycloheptacpyridine ring makes it a promising candidate for further investigation.

In conclusion，Benzyl N-{4-cyano-5H，6 H，7 H，8 H，9 H - cyc lo he pt ac py rid ine - 3 - yl } car bam ate ( CAS No . 2680884 - 57 - 3 ) is an exciting new compo und with po ten tial bi ological act iv ities . Its structu ral feat u res ， inc lud ing th e ben z yl gro up an d th e cyano - sub stit ut ed cyc lo he pt ac py rid ine r ing ， make it a valu able s tart ing poi nt fo r furthe r stu dies in pharma ceutical che mistry . With ad vanced sy nthe sis tec hni que s an d ongoing resea rch ， this com pound holds great promise fo r deve lop ing no ve pharma ceutical agen ts . p >